3-Chlorobiphenyl

Specification

• Description: Polychlorinated biphenyls (PCBs) are groups of chemical compounds which are persistent in the environment and are considered highly toxic to humans and animals. PCB No 2 may be used for environmental analysis and precise quality control of food and feed.; 3-chlorobiphenyl is a monochlorobiphenyl.; Pcb-1221 is a viscous oily liquid. (NTP, 1992)
• CAS No.: 2051-61-8
• Molecular Formula: C12H9Cl
• Molecular Weight: 188.65 g/mol
• IUPAC Name: 1-chloro-3-phenylbenzene
• Standard InChI: InChI=1S/C12H9Cl/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• Standard InChI Key: NMWSKOLWZZWHPL-UHFFFAOYSA-N
• Impurities: Aroclor 1221 has few toxic polychlorinated dibenzofurans (PCDFs).
• SMILES: C1=CC=C(C=C1)C2=CC(=CC=C2)Cl
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CC=C2)Cl
• Boiling Point: 527 to 608 °F at 760 mm Hg (NTP, 1992); 284.5 °C
• Colorform: ... Colorless mobile oil; Lower chlorinated Aroclors (1221, 1232, 1016, 1242, and 1248) are colorless mobile oils. Increasing chlorine content results in mixtures taking on the consistency of viscous liquids (Aroclor 1254) or sticky resins (Aroclors 1260 and 1262). Arclors 1268 and 1270 are white powders.
• Flash Point: 286 °F (NTP, 1992); 141-150 °C (Cleveland open cup)
• Melting Point: 16.0 °C; 1 °C